Cas no 2229435-02-1 (tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229435-02-1
• MF: C₁₃H₁₉N₅O₂S
• MW: 309.38726067543
• CID: 5864733
• PubChem ID: 165679722
• Update Time: 2025-05-24

tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• 2229435-02-1
• tert-butyl N-[5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1887172

• Inchi： 1S/C13H19N5O2S/c1-7-10(9-8(14)6-15-18(9)5)21-11(16-7)17-12(19)20-13(2,3)4/h6H,14H2,1-5H3,(H,16,17,19)
• InChI Key： VZTZWECXPSKDTR-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C1=C(C=NN1C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.12594604g/mol
• Monoisotopic Mass: 309.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Additional information on tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229435-02-1 and Product Name: Tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

The compound with the CAS number 2229435-02-1 and the product name Tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety, a pyrazole ring, and a thiazole ring, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The pyrazole and thiazole scaffolds are particularly well-studied due to their prevalence in bioactive molecules and their ability to modulate various biological pathways. The presence of an amino group on the pyrazole ring further enhances the compound's potential for interaction with biological targets, making it a promising candidate for further investigation.

The tert-butyl N-substituent in the carbamate group not only provides stability to the molecule but also influences its solubility and metabolic fate. This feature is critical in pharmaceutical development, as it can impact the compound's bioavailability and overall efficacy. The combination of these structural elements makes this compound a versatile tool for researchers exploring novel therapeutic strategies.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. The thiazole ring is known to have anti-inflammatory properties, and its incorporation into this compound may contribute to its potential as an anti-inflammatory agent. Additionally, the pyrazole moiety has been shown to exhibit antimicrobial and antiviral activities, further broadening the scope of possible applications for this compound.

One of the most exciting aspects of this compound is its potential in oncology research. The N-substituted carbamate group has been identified as a key pharmacophore in several anticancer agents, and its presence in this molecule suggests that it may exhibit similar effects. Preclinical studies have indicated that compounds with similar structures can inhibit the growth of cancer cells by interfering with critical signaling pathways involved in cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrazole ring is typically achieved through cyclocondensation reactions, while the attachment of the thiazole moiety can be accomplished via nucleophilic substitution or cyclization techniques. The final step involves the introduction of the tert-butyl carbamate group, which is often achieved through reaction with phosgene or its equivalents under controlled conditions.

From a computational chemistry perspective, the molecular modeling of this compound has revealed several interesting insights into its binding interactions. The presence of hydrogen bonding donors and acceptors on its surface suggests that it may interact with biological targets through both polar and non-polar interactions. This information is crucial for designing more effective derivatives and optimizing its pharmacological properties.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that compounds with similar structures exhibit moderate oral bioavailability and undergo extensive metabolism in vivo. Understanding these processes is essential for predicting how the compound will behave in clinical settings and for designing strategies to enhance its therapeutic efficacy.

Future research directions for this compound include exploring its potential as a lead molecule for drug development. By synthesizing analogs with modified functional groups, researchers can fine-tune its biological activity and improve its pharmacokinetic properties. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets and how these interactions lead to therapeutic effects.

In conclusion, the compound with CAS number 2229435-02-1 and product name Tert-butyl N-5-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-methyl-1,3-thiazol-2-ylcarbamate represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advancements in medicinal chemistry, make it an attractive target for researchers seeking to develop novel therapeutic agents. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.